2-Methoxyphenyl 3-fluorobenzoate

• Molecular Formula: C14H11FO3
• Molecular Weight: 246.23 g/mol
• IUPAC Name: (2-methoxyphenyl) 3-fluorobenzoate
• InChI: InChI=1S/C14H11FO3/c1-17-12-7-2-3-8-13(12)18-14(16)10-5-4-6-11(15)9-10/h2-9H,1H3
• InChI Key: QILUQBSQRQEQJN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OC(=O)C2=CC(=CC=C2)F

Description

2-Methoxyphenyl 3-fluorobenzoate is an ester derivative characterized by a benzoate backbone substituted with a fluorine atom at the 3-position and a methoxyphenyl group at the ester oxygen. The compound’s structure combines aromaticity, electron-withdrawing (fluorine), and electron-donating (methoxy) groups, influencing its physicochemical properties, such as solubility, stability, and reactivity.

Comparison with Similar Compounds

NBOMe Psychoactive Derivatives (25I-NBOMe, 25B-NBOMe, 25C-NBOMe)

Structural Similarities :

• Shared 2-Methoxyphenyl Group : The NBOMe series features a 2-methoxyphenylmethylamine moiety linked to halogen-substituted dimethoxyphenyl rings (e.g., 25I-NBOMe: 4-iodo; 25B-NBOMe: 4-bromo) .
• Key Differences : Unlike 2-methoxyphenyl 3-fluorobenzoate, NBOMe compounds are secondary amines with psychoactive properties, acting as potent serotonin 5-HT2A receptor agonists.

Functional Implications :

• Toxicity and Potency: NBOMe derivatives exhibit high toxicity (e.g., seizures, fatalities at low doses) due to their strong receptor binding, contrasting with the ester-based 3-fluorobenzoate, which lacks known psychoactivity .
• Applications : NBOMe compounds are illicit drugs, while 2-methoxyphenyl 3-fluorobenzoate’s ester structure aligns more with stable intermediates for agrochemicals or pharmaceuticals .

HBK Piperazine Derivatives (HBK14–HBK19)

Structural Similarities :

• 4-(2-Methoxyphenyl)piperazine Core: HBK compounds share the 2-methoxyphenyl group attached to a piperazine ring but diverge in substituents (e.g., chloro, methyl, or trimethylphenoxy groups) .

Functional Implications :

• In contrast, the ester functionality of 2-methoxyphenyl 3-fluorobenzoate may prioritize metabolic stability or hydrolysis kinetics.
• Substituent Effects: The fluorine in 3-fluorobenzoate may enhance lipophilicity compared to HBK’s halogenated phenoxy groups, influencing bioavailability .

Sulfonylurea Herbicides (Metsulfuron Methyl Ester)

Structural Similarities :

• Ester Backbone : Metsulfuron methyl ester contains a benzoate ester with a sulfonylurea group and triazine ring, paralleling the ester functionality in 2-methoxyphenyl 3-fluorobenzoate .

Functional Implications :

• Agrochemical Applications : Sulfonylureas inhibit plant acetolactate synthase, a mode of action unlikely for 3-fluorobenzoate. However, both compounds’ ester groups may enhance membrane permeability in target organisms.
• Substituent Roles : The 3-fluorine in 2-methoxyphenyl 3-fluorobenzoate could reduce ester hydrolysis rates compared to sulfonylureas’ electron-withdrawing triazine moieties .

Simple Fluorinated and Methoxylated Analogs

Structural Similarities :

• 2-Fluorophenol: Shares a fluorine atom on an aromatic ring but lacks the ester and methoxy groups, leading to higher acidity and water solubility .
• 2-Methoxyethanol: Contains a methoxy group but as an alcohol, highlighting how esterification (as in 3-fluorobenzoate) reduces volatility and increases stability .

Data Table: Key Properties of 2-Methoxyphenyl 3-Fluorobenzoate and Analogs

Compound	Molecular Formula	Functional Groups	Key Substituents	Applications/Potential Use
2-Methoxyphenyl 3-fluorobenzoate	C₁₄H₁₁FO₃	Ester, Methoxy, Fluorine	3-F, 2-OCH₃	Synthetic intermediate, Agrochemicals
25I-NBOMe	C₁₈H₂₁INO₃	Secondary amine, Halogen	4-I, 2,5-(OCH₃)₂	Psychoactive drug
HBK14	C₂₂H₂₈ClN₃O₂	Piperazine, Methoxy	2-Cl, 2-OCH₃	CNS-targeted research
Metsulfuron Methyl Ester	C₁₄H₁₅N₅O₆S	Sulfonylurea, Triazine	4-OCH₃, 6-CH₃	Herbicide
2-Fluorophenol	C₆H₅FO	Phenol, Fluorine	2-F	Chemical synthesis

Research Findings and Implications

• Substituent Effects : Fluorine at the 3-position enhances thermal stability and electronegativity, while the methoxy group at the 2-position may sterically hinder hydrolysis compared to unsubstituted esters .
• Toxicity Profile : Unlike NBOMe compounds, 2-methoxyphenyl 3-fluorobenzoate’s ester structure suggests lower acute toxicity, aligning with agrochemical intermediates .
• Synthetic Versatility : The compound’s modular structure allows for derivatization, similar to HBK piperazines, enabling tailored physicochemical properties .